Cas no 2172634-13-6 (4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid)

4-[7-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a heptanoic acid linker and a 2-methylbut-2-enoic acid moiety, offering structural versatility for solid-phase peptide coupling. The Fmoc group provides selective deprotection under mild basic conditions, ensuring compatibility with sensitive peptide sequences. Its extended carbon chain enhances solubility in organic solvents, facilitating efficient incorporation into complex peptide architectures. The α,β-unsaturated ester functionality may serve as a reactive handle for further modifications. This reagent is particularly useful in medicinal chemistry and bioconjugation, where controlled functionalization and stability are critical.
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid structure
2172634-13-6 structure
Product Name:4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
CAS No:2172634-13-6
MF:C27H32N2O5
MW:464.553387641907
CID:6484621
PubChem ID:165822244
Update Time:2025-05-22

4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1530269
    • 2172634-13-6
    • 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
    • Inchi: 1S/C27H32N2O5/c1-19(26(31)32)15-17-28-25(30)14-4-2-3-9-16-29-27(33)34-18-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,15,24H,2-4,9,14,16-18H2,1H3,(H,28,30)(H,29,33)(H,31,32)/b19-15+
    • InChI Key: IUZTXSZCSHIPGX-XDJHFCHBSA-N
    • SMILES: O(C(NCCCCCCC(NC/C=C(/C(=O)O)\C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 105Ų

4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1530269-0.05g
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
2172634-13-6
0.05g
$2829.0 2023-06-05
Enamine
EN300-1530269-0.1g
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
2172634-13-6
0.1g
$2963.0 2023-06-05
Enamine
EN300-1530269-0.25g
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
2172634-13-6
0.25g
$3099.0 2023-06-05
Enamine
EN300-1530269-0.5g
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
2172634-13-6
0.5g
$3233.0 2023-06-05
Enamine
EN300-1530269-1.0g
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
2172634-13-6
1g
$3368.0 2023-06-05
Enamine
EN300-1530269-2.5g
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
2172634-13-6
2.5g
$6602.0 2023-06-05
Enamine
EN300-1530269-5.0g
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
2172634-13-6
5g
$9769.0 2023-06-05
Enamine
EN300-1530269-10.0g
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
2172634-13-6
10g
$14487.0 2023-06-05

Additional information on 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid

Recent Advances in the Study of 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid (CAS: 2172634-13-6)

The compound 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid (CAS: 2172634-13-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methylbut-2-enoic acid moiety, has shown promising potential in various applications, including drug delivery, peptide synthesis, and targeted therapeutics. Recent studies have focused on elucidating its chemical properties, biological activity, and potential therapeutic uses.

One of the key areas of research has been the role of this compound in peptide synthesis. The Fmoc group is widely used as a protecting group for amino acids during solid-phase peptide synthesis (SPPS). The incorporation of the 2-methylbut-2-enoic acid moiety introduces additional functionality, which can be exploited for further chemical modifications or conjugation with other biomolecules. Recent studies have demonstrated that this compound can enhance the efficiency and specificity of peptide synthesis, particularly in the development of complex peptide-based therapeutics.

In addition to its applications in peptide synthesis, 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid has been investigated for its potential in drug delivery systems. The hydrophobic nature of the Fmoc group and the reactive carboxyl group of the 2-methylbut-2-enoic acid moiety make this compound an attractive candidate for the design of prodrugs and targeted delivery systems. Recent in vitro and in vivo studies have shown that derivatives of this compound can improve the solubility and bioavailability of poorly water-soluble drugs, thereby enhancing their therapeutic efficacy.

Another promising area of research is the use of this compound in the development of novel anticancer agents. The 2-methylbut-2-enoic acid moiety has been shown to exhibit cytotoxic activity against certain cancer cell lines. Researchers have explored the potential of conjugating this moiety with other bioactive molecules to create hybrid compounds with enhanced anticancer properties. Preliminary results from these studies are encouraging, with some derivatives demonstrating significant inhibitory effects on tumor growth in animal models.

Despite these advancements, challenges remain in the optimization and clinical translation of this compound. Issues such as stability, toxicity, and scalability of synthesis need to be addressed in future studies. However, the growing body of research on 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid underscores its potential as a versatile tool in chemical biology and medicinal chemistry. Continued exploration of its properties and applications is expected to yield further breakthroughs in the coming years.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd